Cas no 1228880-52-1 (4-(Aminomethyl)-2-methylphenol hydrochloride)

• Product Name: 4-(Aminomethyl)-2-methylphenol hydrochloride
• CAS No: 1228880-52-1
• MF: C₈H₁₂ClNO
• MW: 173.639981269836
• CID: 4761062
• PubChem ID: 68454134
• Update Time: 2026-02-26

4-(Aminomethyl)-2-methylphenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-methylphenol hydrochloride
• 4-aminomethyl-2-methyl-phenol hydrochloride
• 1228880-52-1
• 3-METHYL-4-HYDROXY BENZYLAMINE HCL
• 4-(Aminomethyl)-2-methylphenolhydrochloride
• 4-(Aminomethyl)-2-methylphenol HCl
• SCHEMBL2949857
• BS-15032
• BMTYWDVMBUWAAT-UHFFFAOYSA-N
• 4-(aminomethyl)-2-methylphenol;hydrochloride
• N14331
• CS-0162477
• AKOS032953978
• 4-HYDROXY-3-METHYLBENZYLAMINE HCL

• Inchi： 1S/C8H11NO.ClH/c1-6-4-7(5-9)2-3-8(6)10;/h2-4,10H,5,9H2,1H3;1H
• InChI Key： BMTYWDVMBUWAAT-UHFFFAOYSA-N
• SMILES： Cl.OC1C=CC(CN)=CC=1C

Computed Properties

• Exact Mass: 173.0607417g/mol
• Monoisotopic Mass: 173.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2

Additional information on 4-(Aminomethyl)-2-methylphenol hydrochloride

4-(Aminomethyl)-2-methylphenol Hydrochloride (CAS 1228880-52-1): Properties, Applications, and Market Insights

4-(Aminomethyl)-2-methylphenol hydrochloride (CAS 1228880-52-1) is a specialized organic compound with significant relevance in pharmaceutical and chemical research. This compound, often referred to as 2-methyl-4-(aminomethyl)phenol hydrochloride, features a unique molecular structure combining an aminomethyl group and a phenolic hydroxyl group, making it valuable for various synthetic applications.

The chemical properties of 4-(Aminomethyl)-2-methylphenol hydrochloride include a molecular weight of 173.63 g/mol and a white to off-white crystalline appearance. Its solubility in water and polar organic solvents enhances its utility in drug synthesis and bioconjugation processes. Researchers frequently explore its role as a building block in the development of pharmaceutical intermediates, particularly in central nervous system (CNS) drug candidates.

In recent years, the demand for 4-(Aminomethyl)-2-methylphenol hydrochloride has surged due to its applications in neurological research. With growing interest in neurodegenerative diseases such as Alzheimer's and Parkinson's, this compound has gained attention for its potential in designing small-molecule inhibitors and neuroprotective agents. Its structural flexibility allows for modifications that target specific enzyme pathways or receptor sites.

From an industrial perspective, CAS 1228880-52-1 is often utilized in high-throughput screening (HTS) and combinatorial chemistry. Its compatibility with automated synthesis platforms makes it a preferred choice for medicinal chemistry projects. Additionally, its stability under standard laboratory conditions ensures reliable performance in multi-step reactions.

The market trends for 4-(Aminomethyl)-2-methylphenol hydrochloride reflect broader shifts in precision medicine and targeted therapy development. As pharmaceutical companies invest in personalized treatment solutions, the need for versatile chemical intermediates like this compound continues to rise. Suppliers are increasingly focusing on high-purity grades to meet the stringent requirements of Good Manufacturing Practice (GMP) facilities.

For researchers seeking CAS 1228880-52-1 suppliers, key considerations include batch-to-batch consistency, analytical documentation, and scalability. Many vendors now provide custom synthesis services for derivatives of 2-methyl-4-(aminomethyl)phenol hydrochloride, catering to niche applications in bioimaging probes or enzyme substrates.

Environmental and safety profiles of 4-(Aminomethyl)-2-methylphenol hydrochloride are well-documented, with standard precautions for handling amine-containing compounds applicable. Proper personal protective equipment (PPE) and ventilation controls are recommended during laboratory use, aligning with Occupational Safety and Health Administration (OSHA) guidelines.

Future research directions for CAS 1228880-52-1 may explore its potential in metal-organic frameworks (MOFs) or as a ligand in catalytic systems. The compound's chelating properties could unlock applications in material science beyond traditional pharmaceutical uses, particularly in nanotechnology and surface modification technologies.

In summary, 4-(Aminomethyl)-2-methylphenol hydrochloride represents a versatile tool for modern chemical research, bridging gaps between organic synthesis, drug discovery, and material engineering. Its evolving applications underscore the importance of specialty chemicals in advancing scientific frontiers while meeting industry demands for innovative solutions.